Cas no 2138235-18-2 (Benzaldehyde, 2-bromo-3-mercapto-)

• Product Name: Benzaldehyde, 2-bromo-3-mercapto-
• CAS No: 2138235-18-2
• MF: C₇H₅BrOS
• MW: 217.082999944687
• CID: 5288309
• Update Time: 2025-10-30

Benzaldehyde, 2-bromo-3-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-3-mercapto-

• Inchi： 1S/C7H5BrOS/c8-7-5(4-9)2-1-3-6(7)10/h1-4,10H
• InChI Key： MIKKMDPYZKEEMX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(S)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Benzaldehyde, 2-bromo-3-mercapto-

Benzaldehyde, 2-bromo-3-mercapto- (CAS No. 2138235-18-2): A Comprehensive Overview in Modern Chemical Biology

Benzaldehyde, 2-bromo-3-mercapto-, identified by the chemical abstracts service number (CAS No. 2138235-18-2), is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a benzaldehyde core substituted with a bromine atom at the 2-position and a thiol group at the 3-position, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of Benzaldehyde, 2-bromo-3-mercapto- (CAS No. 2138235-18-2) consists of a benzene ring functionalized with an aldehyde group (CHO) at the 1-position, a bromine atom (Br) at the 2-position, and a thiol group (SH) at the 3-position. This arrangement imparts distinct reactivity patterns, making it a versatile building block for the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions.

In recent years, Benzaldehyde, 2-bromo-3-mercapto- has been explored in various research areas due to its potential applications in drug discovery and material science. One of the most promising applications is in the synthesis of bioactive molecules. The compound's ability to undergo selective functionalization has made it a useful precursor for creating novel pharmacophores. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

Recent studies have highlighted the role of Benzaldehyde, 2-bromo-3-mercapto- in the development of small-molecule drugs. A notable example is its use in generating derivatives that exhibit inhibitory activity against kinases, which are key enzymes in signal transduction pathways. By leveraging the bromine and thiol functionalities, chemists have been able to design molecules that can selectively bind to target kinases, thereby modulating cellular processes. These findings have opened up new avenues for therapeutic intervention.

The compound's reactivity also makes it an attractive candidate for material science applications. For example, researchers have investigated its use in the synthesis of conductive polymers and organic semiconductors. The ability to incorporate functional groups like bromine and thiol into polymer backbones allows for fine-tuning of material properties such as conductivity and stability. This has implications for the development of advanced electronic devices and sensors.

Furthermore, Benzaldehyde, 2-bromo-3-mercapto- has been explored in the context of catalysis. Its unique structure provides multiple sites for coordination with transition metals, making it a potential ligand in homogeneous catalytic systems. Such systems are crucial for facilitating various organic transformations under mild conditions, thereby enhancing efficiency and sustainability in chemical synthesis.

The synthesis of Benzaldehyde, 2-bromo-3-mercapto- (CAS No. 2138235-18-2) typically involves multi-step organic reactions starting from readily available precursors such as benzaldehyde. The introduction of the bromine atom at the 2-position can be achieved through electrophilic aromatic substitution reactions using appropriate brominating agents under controlled conditions. Subsequent functionalization with a thiol group can be performed using organosulfur compounds or through nucleophilic addition reactions.

In conclusion, Benzaldehyde, 2-bromo-3-mercapto- represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity patterns make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this compound, its significance in advancing both academic knowledge and industrial applications is likely to grow.